Cas no 2101196-02-3 (4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide
• CAS No: 2101196-02-3
• MF: C₇H₁₁FN₄O
• MW: 186.186844110489
• CID: 5212978
• Update Time: 2025-06-28

4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N-methyl-

• Inchi： 1S/C7H11FN4O/c1-10-7(13)6-5(9)4-12(11-6)3-2-8/h4H,2-3,9H2,1H3,(H,10,13)
• InChI Key： UEYJPCGKDRSSAX-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(N)C(C(NC)=O)=N1

Additional information on 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide (CAS No. 2101196-02-3)

The compound 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide (CAS No. 2101196-02-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoroethyl group and a carboxamide moiety, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurological disorders and metabolic diseases, which are among the most searched topics in AI-driven drug development platforms.

One of the key reasons for the growing attention toward 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide is its potential role in precision medicine. With the rise of personalized therapeutics, compounds like this are being studied for their ability to interact with biomarkers associated with individualized treatment plans. Searches for "fluoroethyl pyrazole applications" and "N-methyl carboxamide derivatives" have surged in recent years, reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the introduction of the 2-fluoroethyl group in 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide enhances its metabolic stability and bioavailability. This attribute is critical in drug design, as highlighted by frequent queries about "improving drug half-life with fluorinated compounds". The carboxamide functionality further contributes to its hydrogen-bonding capacity, a feature often explored in computational chemistry and molecular docking studies.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide. Searches related to "eco-friendly pyrazole synthesis" and "fluorine-containing green solvents" align with this trend. The compound's potential compatibility with biocatalysis and flow chemistry methods is another area of exploration, addressing the demand for environmentally conscious pharmaceutical manufacturing.

Beyond its chemical properties, 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide has garnered interest in diagnostic imaging. Fluorine-18 labeled analogs of similar structures are frequently discussed in PET imaging research, a topic trending in medical AI forums. While this specific compound is not yet widely used in imaging, its structural analogs are being evaluated for their potential in non-invasive diagnostics, a field with high search volume due to its implications for early disease detection.

The safety profile and toxicological studies of 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide remain an active area of investigation. With increasing public interest in drug safety and translational research, queries about "pyrazole derivative toxicity" and "fluoroethyl group pharmacokinetics" are common. Preliminary data suggest that the compound's structure-activity relationship may offer advantages in reducing off-target effects, a priority in modern drug discovery pipelines.

As the scientific community continues to explore 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide, its potential applications in combination therapies are emerging. The synergy between small molecule drugs and biologics is a hot topic in pharmaceutical searches, and this compound's modular structure makes it a candidate for such innovative approaches. Its chemical versatility allows for derivatization, addressing the need for multi-target drugs in complex diseases.

In conclusion, 4-amino-1-(2-fluoroethyl)-N-methyl-1H-pyrazole-3-carboxamide (CAS No. 2101196-02-3) represents a promising scaffold in medicinal chemistry. Its relevance to current research trends—from personalized medicine to sustainable synthesis—positions it as a compound of significant interest. As search queries about "novel pyrazole therapeutics" and "fluorine in drug design" continue to rise, this molecule is likely to remain at the forefront of innovative pharmaceutical research.